[Bis(2-hydroxyethyl)ammonio]acetate

• CAS No.: 150-25-4
• Product Name: [Bis(2-hydroxyethyl)ammonio]acetate
• Molecular Formula: C6H13NO4
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 2-[bis(2-hydroxyethyl)azaniumyl]acetate
• Standard InChI: InChI=1S/C6H13NO4/c8-3-1-7(2-4-9)5-6(10)11/h8-9H,1-5H2,(H,10,11)
• Standard InChIKey: FSVCELGFZIQNCK-UHFFFAOYSA-N
• SMILES: C(CO)[NH+](CCO)CC(=O)[O-]
• Canonical SMILES: C(CO)[NH+](CCO)CC(=O)[O-]
• Physical Description: Solid
• Description: [bis(2-hydroxyethyl)ammonio]acetate is a bicine that is amino acetate in which the nitrogen atom is substituted by 2 (2-hydroxyethyl)- groups. It is a conjugate acid of a [bis(2-hydroxyethyl)amino]acetate. It is a tautomer of a N,N-bis(2-hydroxyethyl)glycine.; Bicine, also known as bicine buffer or bicene, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Bicine is soluble (in water) and a weakly acidic compound (based on its pKa). Bicine has been found in human prostate tissue.
• Related CAS: 139-41-3 (mono-hydrochloride salt); 17123-43-2 (hydrochloride salt)
• Synonyms: BICINE; N,N-bis(2-hydroxyethyl)glycine; N,N-bis(2-hydroxyethyl)glycine, monosodium salt; N,N-bis(2-hydroxyethyl)glycine, sodium salt
• PubChem Compound: 5256512
• Last Modified: Nov 11 2021